Cas no 1466948-13-9 (1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid)

1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid structure
1466948-13-9 structure
Product Name:1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid
CAS No:1466948-13-9
MF:C11H10Cl2O2
MW:245.101901531219
CID:5956555
PubChem ID:66024190
Update Time:2025-07-23

1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 1-[(2,5-dichlorophenyl)methyl]-
    • 1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid
    • 1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
    • 1466948-13-9
    • EN300-1963888
    • CS-0288033
    • 1-(2,5-Dichlorobenzyl)cyclopropane-1-carboxylic acid
    • AKOS015366534
    • Inchi: 1S/C11H10Cl2O2/c12-8-1-2-9(13)7(5-8)6-11(3-4-11)10(14)15/h1-2,5H,3-4,6H2,(H,14,15)
    • InChI Key: AJNIMMQYSXDJMM-UHFFFAOYSA-N
    • SMILES: C1(CC2=CC(Cl)=CC=C2Cl)(C(O)=O)CC1

Computed Properties

  • Exact Mass: 244.0057849g/mol
  • Monoisotopic Mass: 244.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.475±0.06 g/cm3(Predicted)
  • Boiling Point: 371.1±22.0 °C(Predicted)
  • pka: 4.45±0.20(Predicted)

1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1963888-0.05g
1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
1466948-13-9
0.05g
$587.0 2023-09-17
Enamine
EN300-1963888-0.1g
1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
1466948-13-9
0.1g
$615.0 2023-09-17
Enamine
EN300-1963888-0.25g
1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
1466948-13-9
0.25g
$642.0 2023-09-17
Enamine
EN300-1963888-0.5g
1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
1466948-13-9
0.5g
$671.0 2023-09-17
Enamine
EN300-1963888-1.0g
1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
1466948-13-9
1g
$1029.0 2023-06-02
Enamine
EN300-1963888-2.5g
1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
1466948-13-9
2.5g
$1370.0 2023-09-17
Enamine
EN300-1963888-5.0g
1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
1466948-13-9
5g
$2981.0 2023-06-02
Enamine
EN300-1963888-10.0g
1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
1466948-13-9
10g
$4421.0 2023-06-02
Enamine
EN300-1963888-1g
1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
1466948-13-9
1g
$699.0 2023-09-17
Enamine
EN300-1963888-5g
1-[(2,5-dichlorophenyl)methyl]cyclopropane-1-carboxylic acid
1466948-13-9
5g
$2028.0 2023-09-17

Additional information on 1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid (CAS: 1466948-13-9)

1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid (CAS: 1466948-13-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane-carboxylic acid structure and dichlorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a potential drug candidate or intermediate in medicinal chemistry.

One of the key findings in recent research is the compound's role as a modulator of specific biological pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid exhibits inhibitory effects on certain enzymes involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity, suggesting its potential as an anti-inflammatory agent.

Another significant development is the optimization of synthetic routes for this compound. Researchers have reported improved yields and purity through novel catalytic methods, as detailed in a recent Organic Process Research & Development article (2024). These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In addition to its pharmacological properties, 1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid has been investigated for its potential use in drug delivery systems. A study in Biomaterials Science (2023) explored its incorporation into polymeric nanoparticles, highlighting its stability and controlled release characteristics. This application could enhance the bioavailability and targeted delivery of therapeutic agents, particularly in treating chronic diseases.

Despite these promising findings, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and in vivo models. The compound's unique chemical structure also presents opportunities for further derivatization, potentially leading to the discovery of new bioactive molecules with enhanced efficacy and reduced side effects.

In conclusion, 1-(2,5-dichlorophenyl)methylcyclopropane-1-carboxylic acid (CAS: 1466948-13-9) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, from anti-inflammatory agents to drug delivery systems, underscore its potential to contribute to the development of novel therapeutics. Continued research and collaboration across disciplines will be essential to unlock its full potential and translate these findings into clinical applications.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.